(S)-4-tert-Butyl-2-[(SP)-2-(diphenylphosphino)ferrocenyl]-2-oxazoline
(S)-4-tert-Butyl-2-[(SP)-2-(diphenylphosphino)ferrocenyl]-2-oxazoline
Brand Name:
Vulcanchem
CAS No.:
163169-15-1
VCID:
VC0182536
InChI:
InChI=1S/C24H25NOP.C5H5.Fe/c1-24(2,3)22-17-26-23(25-22)20-15-10-16-21(20)27(18-11-6-4-7-12-18)19-13-8-5-9-14-19;1-2-4-5-3-1;/h4-16,22H,17H2,1-3H3;1-5H;/q2*-1;+2/b23-20-;;/t22-;;/m1../s1
SMILES:
CC(C)(C)C1COC(=C2C=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)[N-]1.[CH-]1C=CC=C1.[Fe+2]
Molecular Formula:
C29H30FeNOP
Molecular Weight:
495.384
(S)-4-tert-Butyl-2-[(SP)-2-(diphenylphosphino)ferrocenyl]-2-oxazoline
CAS No.: 163169-15-1
Main Products
VCID: VC0182536
Molecular Formula: C29H30FeNOP
Molecular Weight: 495.384
![(S)-4-tert-Butyl-2-[(SP)-2-(diphenylphosphino)ferrocenyl]-2-oxazoline - 163169-15-1](/images/no_structure.jpg)
| CAS No. | 163169-15-1 |
|---|---|
| Product Name | (S)-4-tert-Butyl-2-[(SP)-2-(diphenylphosphino)ferrocenyl]-2-oxazoline |
| Molecular Formula | C29H30FeNOP |
| Molecular Weight | 495.384 |
| IUPAC Name | [(5Z)-5-[(4S)-4-tert-butyl-1,3-oxazolidin-3-id-2-ylidene]cyclopenta-1,3-dien-1-yl]-diphenylphosphane;cyclopenta-1,3-diene;iron(2+) |
| Standard InChI | InChI=1S/C24H25NOP.C5H5.Fe/c1-24(2,3)22-17-26-23(25-22)20-15-10-16-21(20)27(18-11-6-4-7-12-18)19-13-8-5-9-14-19;1-2-4-5-3-1;/h4-16,22H,17H2,1-3H3;1-5H;/q2*-1;+2/b23-20-;;/t22-;;/m1../s1 |
| Standard InChIKey | JTWUNUBQGSFMMO-OUSRXUMRSA-N |
| SMILES | CC(C)(C)C1COC(=C2C=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)[N-]1.[CH-]1C=CC=C1.[Fe+2] |
| PubChem Compound | 71310997 |
| Last Modified | Nov 11 2021 |
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